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Compound of Interest

Compound Name: Boc-Ser(Tos)-OMe

Cat. No.: B1276680

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of N-a-tert-Butoxycarbonyl-O-tosyl-L-serine methyl ester, commonly referred
to as Boc-Ser(Tos)-OMe. This valuable serine derivative serves as a crucial building block in
peptide synthesis and various other organic chemistry applications.

Core Chemical and Physical Properties

Boc-Ser(Tos)-OMe is a white to off-white solid, characterized by the presence of a Boc
protecting group on the amine and a tosyl group on the hydroxyl side-chain of the L-serine
methyl ester. These modifications enhance its utility in multi-step synthetic procedures.[1][2]

Physicochemical Data
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Property Value Source(s)
Molecular Formula C16H23NO7S [3114]
Molecular Weight 373.42 g/mol [2][4]
CAS Number 56926-94-4 [3]
Melting Point 74-75 °C [3]
Boiling Point 520 °C at 760 mmHg [3]
Density 1.236 g/cm3 [3]
Appearance White to off-white solid [1]
Solubility Soluble in DMSO. [1]
Recommended storage at 2-
8°C. Can be stored at -20°C
Storage for up to 3 years as a powder [11[3]

and for 1-6 months in solvent
at -20°C or -80°C.

Spectroscopic Data

Spectroscopy

Data

1H NMR (90 MHz, CDCls)

57.72 (d, 2H), 7.31 (d, 2H), 5.26 (m, 1H), 4.48
(m, 1H), 4.32 (m, 2H), 3.68 (s, 3H), 2.44 (s, 3H),

1.40 (s, 9H)

3435, 3019, 1753, 1711, 1502, 1369, 1351,

Infrared (IR, CHCE) 1250, 1215, 1190, 1177 cm-*

Mass Spectrometry (MS) m/z: 279, 210, 172, 91, 41

Synthesis of Boc-Ser(Tos)-OMe

The synthesis of Boc-Ser(Tos)-OMe is typically achieved through the tosylation of the hydroxyl
group of N-Boc-L-serine methyl ester (Boc-Ser-OMe). A general experimental protocol is
outlined below.
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Experimental Protocol: Tosylation of Boc-Ser-OMe

Materials:

Methyl (3-hydroxy)-2-(S)-(t-butoxycarbonylamino)propionate (Boc-Ser-OMe)

Dry methylene chloride (CH2Cl2)

p-Toluenesulfonyl chloride (TsCl)

4-(Dimethylamino)pyridine (DMAP)

Pyridine

Petroleum ether

Procedure:

o Combine Methyl (3-hydroxy)-2-(S)-(t-butoxycarbonylamino)propionate (1.0 eq.), dry
methylene chloride, p-toluenesulfonyl chloride (1.16 eq.), 4-(dimethylamino)pyridine (0.1
ed.), and pyridine (1.89 eq.).

 Stir the mixture at room temperature overnight.
o Concentrate the reaction solution in vacuo to obtain a pale yellow oil.
» Store the oil in vacuo overnight to allow for the formation of a white solid.

 Triturate the crude product in petroleum ether to yield the purified methyl 3-(p-
toluenesulfonyloxy)-2-(S)-(t-butoxycarbonylamino)propionate.
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Boc-Ser-OMe

Boc-Ser(Tos)-OMe

Stir at RT overnight

Trituration with
Petroleum Ether

TsCl, DMAP, Pyridine
in CH2CI2
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Resin Support

Boc Deprotection (TFA)

Neutralization (e.g., DIEA)

Couple Boc-AA-OH

or subsequent amino acids

Repeat Deprotection,

[ 1
[ 1
i Neutralization, Coupling, !
| and Wash Cycles !

Final Boc Deprotection

Cleavage from Resin
(e.g., HF)

Purified Peptide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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